Cas no 450346-12-0 (N-{N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonylmethyl}-2,4-dimethoxybenzamide)

• Product Name: N-{N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonylmethyl}-2,4-dimethoxybenzamide
• CAS No: 450346-12-0
• Molecular Formula: C₁₅H₁₇N₇O₆
• Molecular Weight: 391.338782072067
• CID: 6209556
• PubChem ID: 3672164

N-{N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonylmethyl}-2,4-dimethoxybenzamide Properties

Names and Identifiers

• N-{N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonylmethyl}-2,4-dimethoxybenzamide
• SR-01000570845-1
• AB00668295-01
• N-(2-(2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl)-2-oxoethyl)-2,4-dimethoxybenzamide
• F0543-0282
• N-{[N'-(6-amino-5-nitropyrimidin-4-yl)hydrazinecarbonyl]methyl}-2,4-dimethoxybenzamide
• N-[2-[2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl]-2-oxoethyl]-2,4-dimethoxybenzamide
• AKOS005652110
• SR-01000570845
• 450346-12-0

• InChIKey： XYZPHZFRWGAHCY-UHFFFAOYSA-N
• Inchi： 1S/C15H17N7O6/c1-27-8-3-4-9(10(5-8)28-2)15(24)17-6-11(23)20-21-14-12(22(25)26)13(16)18-7-19-14/h3-5,7H,6H2,1-2H3,(H,17,24)(H,20,23)(H3,16,18,19,21)
• SMILES： O(C)C1C=C(C=CC=1C(NCC(NNC1C(=C(N)N=CN=1)[N+](=O)[O-])=O)=O)OC

Computed Properties

• Exact Mass: 391.12403129g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 7
• Monoisotopic Mass: 391.12403129g/mol
• Heavy Atom Count: 28
• Complexity: 560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 186Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides